Cas no 2007917-13-5 ((R)-1-(Furan-3-YL)propan-2-amine hcl)
(R)-1-(Furan-3-YL)propan-2-amine hcl Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(FURAN-3-YL)PROPAN-2-AMINE HCL
- (R)-1-(Furan-3-yl)propan-2-aminehydrochloride
- (R)-1-(Furan-3-yl)propan-2-amine hydrochloride
- 2007917-13-5
- (R)-1-(Furan-3-YL)propan-2-amine hcl
-
- Inchi: 1S/C7H11NO.ClH/c1-6(8)4-7-2-3-9-5-7;/h2-3,5-6H,4,8H2,1H3;1H/t6-;/m1./s1
- InChI Key: HYMCNKLBPONNLG-FYZOBXCZSA-N
- SMILES: Cl.O1C=CC(=C1)C[C@@H](C)N
Computed Properties
- Exact Mass: 161.0607417g/mol
- Monoisotopic Mass: 161.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
(R)-1-(Furan-3-YL)propan-2-amine hcl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A971964-1g |
(R)-1-(Furan-3-yl)propan-2-amine hydrochloride |
2007917-13-5 | 97% | 1g |
$803.0 | 2024-04-22 |
(R)-1-(Furan-3-YL)propan-2-amine hcl Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on (R)-1-(Furan-3-YL)propan-2-amine hcl
(R)-1-(Furan-3-YL)Propan-2-Amine HCl: A Comprehensive Overview
The compound (R)-1-(Furan-3-YL)Propan-2-Amine HCl (CAS No. 2007917-13-5) is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its chiral center at the propan-2-amine moiety, which imparts stereochemical properties that are critical for its functionality. The furan ring, a five-membered aromatic heterocycle, adds electronic and structural complexity, making this compound a subject of interest in both academic and applied research.
Recent studies have highlighted the importance of (R)-1-(Furan-3-YL)Propan-2-Amine HCl in medicinal chemistry, particularly in the development of bioactive molecules. The compound's ability to act as a chiral building block has been leveraged in the synthesis of enantiomerically pure pharmaceuticals. For instance, researchers have utilized this compound to construct complex natural product analogs, demonstrating its versatility in asymmetric synthesis.
The synthesis of (R)-1-(Furan-3-YL)Propan-2-Amine HCl involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Advanced techniques such as catalytic asymmetric hydrogenation and enantioselective alkylation have been employed to achieve high enantiomeric excess (ee). These methods not only ensure the purity of the final product but also align with green chemistry principles by minimizing waste and optimizing resource usage.
In terms of pharmacological applications, (R)-1-(Furan-3-YL)Propan-2-Amine HCl has shown promise as a lead compound in drug discovery programs targeting neurodegenerative diseases. Its ability to modulate key signaling pathways involved in Alzheimer's disease has been explored in preclinical models, yielding encouraging results. Furthermore, the compound's interaction with various biological systems has been studied using advanced techniques such as X-ray crystallography and molecular docking, providing insights into its mechanism of action.
The structural integrity of (R)-1-(Furan-3-YL)Propan-2-Amine HCl is further enhanced by its hydrochloride salt form, which stabilizes the amine group and improves solubility properties. This feature is particularly advantageous in formulation development for pharmaceutical applications, where bioavailability and delivery efficiency are paramount.
From an industrial perspective, the scalability of (R)-1-(Furan-3-YL)Propan-2-Amine HCl synthesis has been optimized through continuous flow chemistry techniques. These advancements have not only reduced production costs but also improved process safety and efficiency, making the compound more accessible for large-scale applications.
Looking ahead, ongoing research into (R)-1-(Furan-3-YL)Propan-2-Amine HCl is expected to uncover new therapeutic potentials and expand its application scope. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative uses of this compound in areas such as personalized medicine and biotechnology.
2007917-13-5 ((R)-1-(Furan-3-YL)propan-2-amine hcl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)